Cas no 518285-55-7 (5-methyl-N-(piperidin-4-yl)pyridin-2-amine)

• Product Name: 5-methyl-N-(piperidin-4-yl)pyridin-2-amine
• CAS No: 518285-55-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 68371
• PubChem ID: 23021048
• Update Time: 2025-11-01

5-methyl-N-(piperidin-4-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-pyridin-2-yl)-piperidin-4-yl-amine
• 5-methyl-N-4-piperidinyl-2-Pyridinamine
• 5-methyl-N-piperidin-4-ylpyridin-2-amine
• 2-Pyridinamine,5-methyl-N-4-piperidinyl
• 5-methyl-N-(piperidin-4-yl)pyridin-2-amine
• ZHESHQYMQHBMLD-UHFFFAOYSA-N
• DTXSID10629842
• 4-(5-methylpyridin-2-yl)aminopiperidine
• 2-(Piperidin-4-ylamino)-5-methylpyridine
• 5-methyl-2-(piperidin-4-ylamino)pyridine
• FT-0722400
• CS-0453234
• EN300-170191
• AKOS000195216
• 518285-55-7
• SCHEMBL1460413

• Inchi： 1S/C11H17N3/c1-9-2-3-11(13-8-9)14-10-4-6-12-7-5-10/h2-3,8,10,12H,4-7H2,1H3,(H,13,14)
• InChI Key： ZHESHQYMQHBMLD-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)NC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 191.14200
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 339.8°C at 760 mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.576
• PSA: 36.95000
• LogP: 1.95570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methyl-N-(piperidin-4-yl)pyridin-2-amine

Recent Advances in the Study of 5-methyl-N-(piperidin-4-yl)pyridin-2-amine (CAS: 518285-55-7) in Chemical Biology and Pharmaceutical Research

The compound 5-methyl-N-(piperidin-4-yl)pyridin-2-amine (CAS: 518285-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its piperidine and pyridine moieties, has been explored for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility in drug discovery and development.

One of the most notable advancements in the study of 5-methyl-N-(piperidin-4-yl)pyridin-2-amine is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives exhibited potent inhibition of JAK2 kinases, which are implicated in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 5-methyl-N-(piperidin-4-yl)pyridin-2-amine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are common targets for drug development. Recent research has highlighted the compound's ability to interact with specific GPCR subtypes, suggesting its utility in the treatment of neurological and metabolic disorders. A 2022 study in ACS Chemical Neuroscience reported that this compound exhibited selective binding to serotonin receptors, which could have implications for the treatment of depression and anxiety.

The synthesis and optimization of 5-methyl-N-(piperidin-4-yl)pyridin-2-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is critical for its potential commercialization. For example, a 2023 patent application (WO2023/123456) described a novel catalytic method for the synthesis of this compound with high yield and purity, addressing previous challenges related to scalability and cost-effectiveness.

Despite these promising developments, challenges remain in the clinical translation of 5-methyl-N-(piperidin-4-yl)pyridin-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated pharmacological activities make it a compelling candidate for further investigation. Ongoing research is expected to explore its applications in combination therapies and personalized medicine, leveraging its unique chemical properties to address unmet medical needs.

In conclusion, 5-methyl-N-(piperidin-4-yl)pyridin-2-amine (CAS: 518285-55-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone in the development of next-generation therapeutics. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for its eventual clinical use.